Cas no 646039-63-6 (2-Thiophenesulfonamide, 5-chloro-N-[[4-(trifluoromethyl)phenyl]methyl]-)

• Product Name: 2-Thiophenesulfonamide, 5-chloro-N-[[4-(trifluoromethyl)phenyl]methyl]-
• CAS No: 646039-63-6
• MF: C₁₂H₉ClF₃NO₂S₂
• MW: 355.783570051193
• CID: 422243
• PubChem ID: 3792740
• Update Time: 2025-04-19

2-Thiophenesulfonamide, 5-chloro-N-[[4-(trifluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, 5-chloro-N-[[4-(trifluoromethyl)phenyl]methyl]-
• 5-chloro-N-[[4-(trifluoromethyl)phenyl]methyl]thiophene-2-sulfonamide
• DTXSID30396483
• 646039-63-6

• Inchi： 1S/C12H9ClF3NO2S2/c13-10-5-6-11(20-10)21(18,19)17-7-8-1-3-9(4-2-8)12(14,15)16/h1-6,17H,7H2
• InChI Key： VINUTBMLVMXKEV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NCC1C=CC(C(F)(F)F)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 354.97167
• Monoisotopic Mass: 354.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• PSA: 46.17